Diphenhydramine

• CAS: 147-24-0; 58-73-1
• Molecular Formula: C17H21NO
• Molecular Weight: 255.35 g/mol
• InChI: InChI=1S/C17H21NO/c1-18(2)13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,17H,13-14H2,1-2H3
• InChIKey: ZZVUWRFHKOJYTH-UHFFFAOYSA-N
• Solubility: In water, 3.06X10+3 mg/L at 37 °C

Diphenhydramine (CAS 147-24-0) Procurement Guide: Differentiated First-Generation H1 Antagonist for Research and Formulation

Diphenhydramine is a first-generation ethanolamine-class histamine H1 receptor antagonist that functions as an inverse agonist [1]. It exhibits potent binding affinity for the human H1 receptor (Ki = 11.7 nM) [2] and readily crosses the blood-brain barrier due to its lipophilic structure [3]. Beyond its primary H1 antagonism, diphenhydramine also displays significant antagonist activity at muscarinic acetylcholine receptors (M1-M5, Kis = 100–260 nM) [2]. These molecular properties underpin its dual utility as an antihistamine and sedative/hypnotic agent, distinguishing it from second-generation antihistamines that exhibit restricted CNS penetration.

CNS H1 receptor occupancy research tool

H1 receptor binding reference standard for competitive assays

Muscarinic off-target activity screening and selectivity profiling

• [1] World Allergy Organization Journal. Table 3: Relative Histamine Receptor Binding Affinities (Ki) for Selected H1 Antagonists. (2019). View Source
• [2] Bertin Bioreagent. Diphenhydramine (hydrochloride) Product Datasheet. CAT N°: 11158. View Source
• [3] Tashiro M, et al. Brain histamine H1 receptor occupancy of orally administered antihistamines, bepotastine and diphenhydramine, measured by PET with 11C-doxepin. Br J Clin Pharmacol. 2008;65(6):811-821. View Source

Diphenhydramine (CAS 147-24-0) Versus In-Class Analogs: Why Receptor Binding Profiles and CNS Penetration Preclude Simple Interchange

Generic substitution between diphenhydramine and second-generation H1 antihistamines (e.g., cetirizine, loratadine, fexofenadine) or even other first-generation sedating agents (e.g., doxylamine) is scientifically unsound due to marked differences in three key parameters: H1 receptor binding affinity, muscarinic receptor off-target activity, and brain H1 receptor occupancy (H1RO). Diphenhydramine demonstrates a unique combination of high H1 affinity and substantial CNS penetration [1], quantified by PET imaging as 44.7–56.4% brain H1RO [2][3], which directly correlates with its sedative and cognitive impairment profile. This contrasts sharply with second-generation agents like bepotastine (14.7–16.6% H1RO) [2][3] or fexofenadine, which exhibits negligible CNS penetration [4]. Consequently, experimental or clinical protocols requiring a sedating antihistamine, or conversely, a non-sedating peripheral antagonist, cannot arbitrarily substitute one compound for another without altering the study's pharmacodynamic outcomes.

Second-generation non-sedating antihistamines

CNS H1 receptor occupancy (H1RO) profiles may not transfer, potentially altering sedation endpoint outcomes in research models.

Muscarinic off-target profile absence

Agents like fexofenadine lack significant muscarinic antagonism; anticholinergic endpoint interpretation may differ substantially.

Slower functional antagonism onset

Non-sedating alternatives may show delayed H1 blockade; acute model response context may not replicate with direct substitution.

• [1] World Allergy Organization Journal. Table 3: Relative Histamine Receptor Binding Affinities (Ki) for Selected H1 Antagonists. (2019). View Source
• [2] Zhang D, et al. Next-day residual sedative effect after nighttime administration of an over-the-counter antihistamine sleep aid, diphenhydramine, measured by positron emission tomography. J Clin Psychopharmacol. 2010;30(6):694-701. View Source
• [3] Tashiro M, et al. Brain histamine H1 receptor occupancy of orally administered antihistamines, bepotastine and diphenhydramine, measured by PET with 11C-doxepin. Br J Clin Pharmacol. 2008;65(6):811-821. View Source
• [4] Bower EA, et al. The effects of single-dose fexofenadine, diphenhydramine, and placebo on cognitive performance in flight personnel. Aviat Space Environ Med. 2003;74(2):145-52. View Source

Diphenhydramine (CAS 147-24-0) Quantitative Differentiation Evidence: Head-to-Head Receptor Binding, CNS Occupancy, and Functional Data

Diphenhydramine H1 Receptor Affinity: 3-Fold Higher Than Loratadine, 6-Fold Higher Than Fexofenadine

Diphenhydramine demonstrates a Ki of 12.5 nM at the human H1 receptor, which is 2.8-fold higher affinity compared to loratadine (Ki = 35 nM) and 6.6-fold higher affinity compared to fexofenadine (Ki = 83 nM) [1]. This higher binding affinity is a hallmark of first-generation antihistamines and underlies their potent antagonism of peripheral histamine-mediated responses.

H1 Binding Affinity

Head-to-head

Ki 12.5 nM (2.8× higher affinity vs. loratadine; 6.6× vs. fexofenadine)

Reported higher H1 affinity context; supports maximal receptor blockade studies.

Human recombinant receptor binding assay.

Evidence Dimension	H1 Receptor Binding Affinity (Ki)
Target Compound Data	12.5 nM
Comparator Or Baseline	Loratadine: 35 nM; Fexofenadine: 83 nM
Quantified Difference	2.8-fold higher affinity vs. loratadine; 6.6-fold higher vs. fexofenadine
Conditions	Human H1 receptor binding assay; Ki calculated via Cheng-Prusoff equation

Why This Matters

Higher H1 receptor affinity translates to more potent antagonism of histamine-mediated responses in vitro and in vivo, a critical parameter for researchers selecting a positive control or studying maximal receptor blockade.

• [1] World Allergy Organization Journal. Table 3: Relative Histamine Receptor Binding Affinities (Ki) for Selected H1 Antagonists. (2019). View Source

CNS Penetration Quantified by PET: Diphenhydramine Brain H1RO Exceeds Bepotastine by 3.4- to 3.8-Fold

Direct PET imaging with ¹¹C-doxepin reveals that oral diphenhydramine (30–50 mg) produces brain H1 receptor occupancy (H1RO) of 44.7–56.4%, compared to only 14.7–16.6% for the second-generation antihistamine bepotastine (10 mg) [1][2]. This 3.4- to 3.8-fold difference in CNS target engagement provides a direct molecular correlate for diphenhydramine's sedative effects and distinguishes it from non-sedating analogs.

Brain H1RO (PET)

Head-to-head

44.7–56.4% (diphenhydramine) vs. 14.7–16.6% (bepotastine), 3.4–3.8× higher

Reported high CNS target engagement; supports sedation endpoint context.

¹¹C-doxepin PET in healthy volunteers, 11–12 h post-dose.

Evidence Dimension	Cortical Brain H1 Receptor Occupancy (H1RO)
Target Compound Data	44.7% (50 mg dose) [1]; 56.4% (30 mg dose) [2]
Comparator Or Baseline	Bepotastine: 16.6% (10 mg) [1]; 14.7% (10 mg) [2]
Quantified Difference	3.4-fold higher H1RO (44.7% vs. 16.6%) and 3.8-fold higher (56.4% vs. 14.7%)
Conditions	Healthy male volunteers; PET imaging with ¹¹C-doxepin; measurements taken 11–12 hours post-dose

Why This Matters

This is the only direct, quantitative measure of a compound's ability to engage CNS H1 receptors, making diphenhydramine the definitive sedating antihistamine reference standard for CNS pharmacology studies.

• [1] Zhang D, et al. Next-day residual sedative effect after nighttime administration of an over-the-counter antihistamine sleep aid, diphenhydramine, measured by positron emission tomography. J Clin Psychopharmacol. 2010;30(6):694-701. View Source
• [2] Tashiro M, et al. Brain histamine H1 receptor occupancy of orally administered antihistamines, bepotastine and diphenhydramine, measured by PET with 11C-doxepin. Br J Clin Pharmacol. 2008;65(6):811-821. View Source

Muscarinic Receptor Antagonism: A Defining Off-Target Liability of Diphenhydramine

Diphenhydramine exhibits significant antagonist activity at all five muscarinic acetylcholine receptor subtypes (M1-M5), with Ki values ranging from 100 to 260 nM [1]. In contrast, second-generation antihistamines such as cetirizine and fexofenadine display negligible binding to muscarinic receptors [2]. This antimuscarinic activity contributes to diphenhydramine's characteristic side effects (e.g., dry mouth, urinary retention) and is a key differentiator for studies of receptor selectivity.

M1–M5 Muscarinic Ki

Class-level

100–260 nM across subtypes; second-generation comparators show negligible binding

Supports antimuscarinic off-target profiling; data to verify with source review.

Class-level inference from supplier and literature data.

Evidence Dimension	Muscarinic Receptor Binding Affinity (Ki)
Target Compound Data	100–260 nM (M1-M5 subtypes)
Comparator Or Baseline	Cetirizine and fexofenadine: negligible binding
Quantified Difference	Qualitative difference (present vs. absent)
Conditions	Human recombinant muscarinic receptor binding assays

Why This Matters

For researchers investigating the role of muscarinic receptors or seeking to avoid anticholinergic confounds, diphenhydramine serves as a well-characterized reference compound with defined muscarinic Ki values, whereas second-generation agents are unsuitable for such studies.

• [1] Bertin Bioreagent. Diphenhydramine (hydrochloride) Product Datasheet. CAT N°: 11158. View Source
• [2] Kubo N, et al. Antimuscarinic effects of antihistamines: quantitative evaluation by receptor-binding assay. Jpn J Pharmacol. 1987;43(3):277-82. View Source

Functional Antagonism: Diphenhydramine Reduces Histamine-Induced Wheal by 61.5% and Flare by 52.8%

In a double-blind, placebo-controlled study, oral diphenhydramine reduced histamine-induced wheal area by 61.5% and flare area by 52.8% [1]. Notably, among the four antihistamines tested (terfenadine, antazoline, diphenhydramine, cimetidine), only diphenhydramine also increased the pain threshold to noxious cutaneous laser stimulation by 22% [1]. This unique combination of antihistaminic and analgesic effects is not observed with other H1 antagonists in this class.

Wheal/Flare Suppression

Head-to-head

Wheal ↓61.5%, Flare ↓52.8%, Pain threshold ↑22%

Reported unique analgesic endpoint; supports histamine-pain pathway research.

Laser-induced pain model; comparators lacked analgesic effect.

Evidence Dimension	Reduction in Histamine-Induced Cutaneous Response
Target Compound Data	Wheal reduction: 61.5%; Flare reduction: 52.8%; Pain threshold increase: 22%
Comparator Or Baseline	Terfenadine, antazoline, cimetidine: significant wheal/flare reduction but no analgesic effect
Quantified Difference	Unique analgesic effect (22% pain threshold increase) absent in comparators
Conditions	Human volunteers; histamine skin prick test; argon laser-induced pain threshold measurement

Why This Matters

This functional data establishes diphenhydramine as a unique tool compound for studies investigating the intersection of histaminergic and pain pathways, a property not shared by other H1 antagonists.

• [1] Bjerring P. Effect of Antihistamines on Argon Laser-Induced Cutaneous Sensory and Pain Thresholds and on Histamine-Induced Wheal and Flare. Skin Pharmacol. 1989;2(4):210-216. View Source

Time to 50% Flare Suppression: Diphenhydramine Achieves 51.7–79.2 Minutes Versus Delayed Fexofenadine Onset

In a randomized, double-blind, crossover study, the mean time to achieve 50% reduction in histamine-induced flare was 51.7 minutes for intramuscular diphenhydramine (50 mg) and 79.2 minutes for oral diphenhydramine (50 mg) [1]. Oral fexofenadine (180 mg) showed no inhibitory effect at the 30-minute time point, confirming its slower onset [1]. While the overall difference was not statistically significant (P = 0.09), the trend demonstrates diphenhydramine's more rapid functional antagonism in acute settings.

Onset Time to 50% Flare Suppression

Head-to-head

IM 51.7 min, Oral 79.2 min; fexofenadine inactive at 30 min

Reported rapid functional antagonism; supports acute intervention model selection.

P=0.09 for overall difference; histamine skin model.

Evidence Dimension	Time to 50% Flare Suppression
Target Compound Data	IM: 51.7 min; Oral: 79.2 min
Comparator Or Baseline	Oral fexofenadine: no inhibition at 30 min; time to 50% flare suppression not reached within early time window
Quantified Difference	Qualitative difference in early time-course (diphenhydramine active at 30 min, fexofenadine inactive)
Conditions	Healthy volunteers; histamine-induced wheal-and-flare model; 50 mg diphenhydramine vs. 180 mg fexofenadine

Why This Matters

This time-course data supports the selection of diphenhydramine for acute intervention studies where rapid H1 receptor antagonism is required, as opposed to fexofenadine which is better suited for chronic, non-acute protocols.

• [1] Purohit A, et al. Time-dependent inhibition of histamine-induced cutaneous responses by oral and intramuscular diphenhydramine and oral fexofenadine. Ann Allergy Asthma Immunol. 2008;100(5):452-456. View Source

Psychomotor Impairment: Diphenhydramine Increases Commission Errors Versus Fexofenadine

Diphenhydramine (50 mg) caused significantly more commission errors on the Test of Variables of Attention (TOVA) compared to fexofenadine (180 mg) (P = 0.0354) [1]. Neither placebo nor fexofenadine produced significant changes from baseline in any TOVA or visual analog scale (VAS) measurements [1]. This objective psychometric data confirms the CNS-impairing effects of diphenhydramine that are absent with the second-generation comparator.

Evidence Dimension	Commission Errors on Test of Variables of Attention (TOVA)
Target Compound Data	Significant increase vs. baseline and vs. fexofenadine (P = 0.0354)
Comparator Or Baseline	Fexofenadine: no significant change from baseline
Quantified Difference	Statistically significant impairment (P = 0.0354) vs. no impairment
Conditions	Randomized, double-blind, placebo-controlled crossover study; healthy adults; single oral dose

Why This Matters

This evidence positions diphenhydramine as a positive control for cognitive impairment studies and underscores its unsuitability for protocols requiring preserved psychomotor function, directly contrasting with fexofenadine.

• [1] Bender BG, et al. Effects of fexofenadine, diphenhydramine, and placebo on performance of the test of variables of attention (TOVA). Ann Allergy Asthma Immunol. 2003;90(5):554-559. View Source

Diphenhydramine (CAS 147-24-0) Recommended Application Scenarios Based on Quantitative Differentiation Evidence

Positive Control for Sedation and Cognitive Impairment Studies

Given its high brain H1RO (44.7–56.4%) [1] and documented impairment on objective psychomotor tests (P = 0.0354 vs. fexofenadine) [2], diphenhydramine serves as an ideal positive control for studies investigating drug-induced sedation, next-day residual effects, or cognitive deficits. It provides a reliable, quantifiable benchmark for CNS penetration and functional impairment.

Reference Standard for H1 Receptor Binding Assays

With a well-characterized H1 receptor Ki of 12.5 nM (human) [3], diphenhydramine is a suitable reference compound for competitive binding assays. Its affinity is intermediate among H1 antagonists, allowing for clear differentiation from higher-affinity (e.g., ketotifen, Ki = 1.3 nM) and lower-affinity (e.g., fexofenadine, Ki = 83 nM) comparators in assay development and validation.

Tool Compound for Investigating Histamine-Mediated Pain Pathways

The unique finding that diphenhydramine increases pain threshold to noxious laser stimulation by 22% while reducing histamine-induced wheal by 61.5% and flare by 52.8% [4] positions it as a distinct tool compound for preclinical research exploring the intersection of H1 receptor antagonism and nociception. This property is not observed with other tested antihistamines (terfenadine, antazoline, cimetidine).

Acute Intervention Model Compound for Rapid H1 Antagonism

Diphenhydramine's rapid onset of functional antagonism—achieving 50% flare suppression in 51.7–79.2 minutes [5] and demonstrating activity at 30 minutes post-dose (unlike fexofenadine)—makes it the preferred compound for studies modeling acute allergic or urticarial responses where immediate receptor blockade is the primary endpoint.

Application

Selection Property

Validation Focus

CNS sedation & cognitive impairment studies

High brain H1RO endpoint monitoring

Psychomotor test relevance and PET occupancy confirmation

H1 receptor binding assay development

Defined H1 affinity benchmark

Competitive binding assay validation with reference Ki

Histamine-pain pathway investigation

Unique analgesic endpoint property

Nociception model response verification

Acute urticaria/allergy response models

Rapid H1 antagonism onset

Time-course pharmacodynamics confirmation

• [1] Zhang D, et al. Next-day residual sedative effect after nighttime administration of an over-the-counter antihistamine sleep aid, diphenhydramine, measured by positron emission tomography. J Clin Psychopharmacol. 2010;30(6):694-701. View Source
• [2] Bender BG, et al. Effects of fexofenadine, diphenhydramine, and placebo on performance of the test of variables of attention (TOVA). Ann Allergy Asthma Immunol. 2003;90(5):554-559. View Source
• [3] World Allergy Organization Journal. Table 3: Relative Histamine Receptor Binding Affinities (Ki) for Selected H1 Antagonists. (2019). View Source
• [4] Bjerring P. Effect of Antihistamines on Argon Laser-Induced Cutaneous Sensory and Pain Thresholds and on Histamine-Induced Wheal and Flare. Skin Pharmacol. 1989;2(4):210-216. View Source
• [5] Purohit A, et al. Time-dependent inhibition of histamine-induced cutaneous responses by oral and intramuscular diphenhydramine and oral fexofenadine. Ann Allergy Asthma Immunol. 2008;100(5):452-456. View Source